3-nitro-N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide

• IUPAC Name: 3-nitro-N-(2-phenylbenzotriazol-5-yl)benzamide
• InChI: InChI=1S/C19H13N5O3/c25-19(13-5-4-8-16(11-13)24(26)27)20-14-9-10-17-18(12-14)22-23(21-17)15-6-2-1-3-7-15/h1-12H,(H,20,25)
• InChI Key: SEVDYBATEZQPPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2N=C3C=CC(=CC3=N2)NC(=O)C4=CC(=CC=C4)[N+](=O)[O-]
• Molecular Formula: C19H13N5O3
• DSSTOX Substance ID: DTXSID50973270
• Molecular Weight: 359.3 g/mol
• CAS RN: 5767-80-6

Description

The compound “3-nitro-N-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)benzamide” is a complex organic molecule that contains several functional groups, including a nitro group (-NO2), a benzotriazole group, and an amide group (-CONH2). These functional groups suggest that the compound could have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzotriazole ring, a phenyl ring, and a nitro group attached to the benzamide moiety. The exact structure would need to be confirmed using techniques like NMR spectroscopy and X-ray crystallography.

Chemical Reactions Analysis

The chemical reactivity of this compound would likely be influenced by the presence of the nitro group, the benzotriazole group, and the amide group. These functional groups could participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as its solubility, melting point, and stability, would need to be determined experimentally. The presence of the nitro group, the benzotriazole group, and the amide group could influence these properties.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it’s being studied for potential medicinal applications, its mechanism of action would likely involve interactions with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors like its reactivity and potential biological activity. Proper safety precautions should be taken when handling this compound.

Future Directions

Future research on this compound could involve further exploration of its chemical properties and potential applications. This could include studies on its synthesis, reactivity, and possible uses in fields like medicine or materials science.